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Compound of Interest

4-(Hydroxymethyl)oxane-4-
Compound Name:
carbonitrile

cat. No.: B1292780

This guide provides essential information for the safe storage and handling of 4-
(hydroxymethyl)oxane-4-carbonitrile (CAS No. 1010836-56-2), a laboratory chemical used
in the synthesis of various active compounds[1][2]. Researchers, scientists, and drug
development professionals should review this information before use.

Frequently Asked Questions (FAQSs)

1. What is 4-(hydroxymethyl)oxane-4-carbonitrile?

4-(hydroxymethyl)oxane-4-carbonitrile is a chemical compound with the molecular formula
C7H11NOZ2 and a molecular weight of 141.17[1]. It is also known by its synonym, tetrahydro-4-
(hydroxymethyl)-2H-pyran-4-carbonitrile[1]. It is primarily used for laboratory research and the
manufacture of other substances[1].

2. What are the primary hazards associated with this compound?

This compound is classified as toxic if swallowed, in contact with skin, or if inhaled[1]. It is
crucial to take appropriate safety measures to avoid exposure[1].

3. What personal protective equipment (PPE) is required when handling this compound?

To minimize risk, it is mandatory to wear protective gloves, protective clothing, eye protection,
and face protection[1]. In case of dust or aerosol formation, a suitable respirator should be
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used[1][3]. All handling should be done in a well-ventilated area, preferably with an appropriate
exhaust ventilation system[1].

4. How should | properly store 4-(hydroxymethyl)oxane-4-carbonitrile?

Proper storage is critical to maintain the stability and integrity of the compound. The
recommended storage conditions are summarized in the table below.

Storage Condition Duration
-20°C 1 month
Room Temperature (for shipping) < 2 weeks

Data sourced from MedChemExpress Safety
Data Sheet[1]

5. What materials are incompatible with this compound?

Avoid contact with strong acids/alkalis and strong oxidizing/reducing agents, as these can lead
to hazardous reactions[1].

6. What should | do in case of accidental exposure?

Immediate action is necessary in the event of exposure. Follow the first aid measures outlined
in the table below.
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Type of Exposure First Aid Protocol

Immediately flush eyes with large amounts of
Eye Contact water, removing any contact lenses. Seek

prompt medical attention[1].

Thoroughly rinse the affected skin with plenty of
Skin Contact water. Remove contaminated clothing and

shoes, and consult a physician[1].

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer cardiopulmonary

resuscitation (CPR) and seek medical help[1].

) Wash out the mouth with water. Do not induce
Ingestion . L .
vomiting and call a physician immediately[1].

Data sourced from MedChemExpress Safety
Data Sheet[1]

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 4-
(hydroxymethyl)oxane-4-carbonitrile.

Issue 1: The compound appears degraded or discolored upon receipt.
e Question: The material | received is not a white solid as expected. What should | do?

e Answer: Verify the shipping duration. The compound is stable at room temperature for less
than two weeks[1]. If the shipping time exceeded this, or if you suspect improper handling,
do not use the compound. Contact the supplier for a replacement and provide details of the
shipment.

Issue 2: Inconsistent experimental results.

e Question: My reaction is not proceeding as expected, or | am seeing variable yields. Could
the compound be the issue?
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e Answer:

o Confirm Storage Conditions: Ensure the compound has been stored at -20°C as
recommended[1]. Improper storage can lead to degradation.

o Check for Incompatibilities: Review your experimental protocol to ensure no strong acids,
alkalis, or strong oxidizing/reducing agents are used in a way that could degrade the
compound[1].

o Use in a Controlled Atmosphere: If your experiment is sensitive to air or moisture, consider
handling the compound in an inert atmosphere (e.g., in a glovebox) to prevent potential
side reactions.

Issue 3: Difficulty in handling the solid material.

e Question: The compound is a fine powder and is difficult to handle without creating dust.
How can | manage this?

e Answer: Always handle the compound in a well-ventilated area with an exhaust hood to
avoid inhaling any dust[1]. Use appropriate tools, such as an anti-static spatula, to minimize
dust generation. If dust is unavoidable, ensure you are wearing the correct respiratory
protection[1][3].

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates a logical workflow for handling and troubleshooting issues with
4-(hydroxymethyl)oxane-4-carbonitrile.

Caption: Troubleshooting workflow for 4-(hydroxymethyl)oxane-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292780#storage-and-handling-of-4-hydroxymethyl-
oxane-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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